Cas no 2172123-23-6 (4-{(3-methylfuran-2-yl)methylsulfanyl}butan-2-one)

• Product Name: 4-{(3-methylfuran-2-yl)methylsulfanyl}butan-2-one
• CAS No: 2172123-23-6
• MF: C₁₀H₁₄O₂S
• MW: 198.281961917877
• CID: 6200171
• PubChem ID: 165509018
• Update Time: 2025-06-13

4-{(3-methylfuran-2-yl)methylsulfanyl}butan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-{(3-methylfuran-2-yl)methylsulfanyl}butan-2-one
• 2172123-23-6
• EN300-1290721
• 4-{[(3-methylfuran-2-yl)methyl]sulfanyl}butan-2-one

• Inchi： 1S/C10H14O2S/c1-8-3-5-12-10(8)7-13-6-4-9(2)11/h3,5H,4,6-7H2,1-2H3
• InChI Key： YMJIPCALYOISRE-UHFFFAOYSA-N
• SMILES： S(CCC(C)=O)CC1=C(C)C=CO1

Computed Properties

• Exact Mass: 198.07145086g/mol
• Monoisotopic Mass: 198.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.5Ų

Additional information on 4-{(3-methylfuran-2-yl)methylsulfanyl}butan-2-one

Recent Advances in the Study of 4-{(3-methylfuran-2-yl)methylsulfanyl}butan-2-one (CAS: 2172123-23-6)

In recent years, the compound 4-{(3-methylfuran-2-yl)methylsulfanyl}butan-2-one (CAS: 2172123-23-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfur-containing furan derivative has shown promising biological activities, including potential antimicrobial, anti-inflammatory, and anticancer properties. The unique structural features of this compound, particularly the presence of the methylfuran and sulfanyl moieties, make it a valuable scaffold for drug discovery and development.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of 4-{(3-methylfuran-2-yl)methylsulfanyl}butan-2-one derivatives. The researchers employed a multi-step synthetic route to obtain the target compound and its analogs, followed by comprehensive in vitro screening against a panel of bacterial and fungal strains. The results indicated moderate to strong antimicrobial activity, with some derivatives exhibiting minimum inhibitory concentrations (MICs) comparable to standard antibiotics.

Another significant development was reported in a 2023 study focusing on the anti-inflammatory potential of 4-{(3-methylfuran-2-yl)methylsulfanyl}butan-2-one. Using a murine model of acute inflammation, the researchers demonstrated that the compound effectively reduced pro-inflammatory cytokine levels, such as TNF-α and IL-6, by modulating the NF-κB signaling pathway. These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents.

In the context of cancer research, preliminary investigations have revealed that 4-{(3-methylfuran-2-yl)methylsulfanyl}butan-2-one can induce apoptosis in certain cancer cell lines, particularly those associated with breast and colon cancers. Mechanistic studies suggest that the compound may act through the inhibition of key enzymes involved in cell proliferation and survival. However, further in vivo studies are required to validate these observations and assess the compound's safety profile.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 4-{(3-methylfuran-2-yl)methylsulfanyl}butan-2-one. Issues such as poor aqueous solubility and metabolic instability need to be addressed through structural modifications or formulation strategies. Recent advances in drug delivery systems, including nanotechnology-based approaches, may offer viable solutions to enhance the compound's bioavailability and therapeutic efficacy.

In conclusion, 4-{(3-methylfuran-2-yl)methylsulfanyl}butan-2-one represents a promising candidate for further investigation in the fields of antimicrobial, anti-inflammatory, and anticancer drug development. Future research should focus on elucidating its precise mechanisms of action, optimizing its chemical structure for improved drug-like properties, and conducting preclinical studies to evaluate its potential for clinical translation.